Cas no 1152475-62-1 (2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1152475-62-1
• MF: C₇H₅ClIN₃
• MW: 293.492172002792
• MDL: MFCD19689071
• CID: 1032394
• PubChem ID: 71307740
• Update Time: 2025-10-29

2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine
• CS-B1056
• AMY23489
• MFCD19689071
• A852600
• 1152475-62-1
• AS-42035
• 2-CHLORO-7-IODO-5-METHYLPYRROLO[3,2-D]PYRIMIDINE
• ZSWFSJYDYCROCL-UHFFFAOYSA-N
• AKOS016012042
• DTXSID70745416
• DB-355941
• 5H-Pyrrolo[3,2-d]pyrimidine, 2-chloro-7-iodo-5-methyl-
• CWB47562
• SCHEMBL1674123

• MDL： MFCD19689071
• Inchi： 1S/C7H5ClIN3/c1-12-3-4(9)6-5(12)2-10-7(8)11-6/h2-3H,1H3
• InChI Key： ZSWFSJYDYCROCL-UHFFFAOYSA-N
• SMILES： IC1=CN(C)C2C=NC(=NC=21)Cl

Computed Properties

• Exact Mass: 292.92167g/mol
• Monoisotopic Mass: 292.92167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine

2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS 1152475-62-1): A Versatile Building Block in Medicinal Chemistry

2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS 1152475-62-1) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This pyrrolopyrimidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anticancer agents.

The molecular structure of 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine features a unique combination of halogen atoms (chloro and iodo) at positions 2 and 7, respectively, along with a methyl group at position 5. This specific substitution pattern makes it an excellent scaffold for structure-activity relationship (SAR) studies and further chemical modifications. Researchers frequently utilize this compound in palladium-catalyzed cross-coupling reactions, where the iodo substituent serves as a reactive handle for various transformations.

In recent years, the demand for pyrrolopyrimidine-based compounds has surged due to their remarkable biological activities. The 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine scaffold has shown particular promise in the development of targeted cancer therapies, aligning with the current trend in precision medicine. Its structural features allow for the creation of molecules that can selectively inhibit specific protein kinases involved in tumor growth and proliferation.

The synthesis of 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine typically involves multi-step organic transformations starting from commercially available pyrrolopyrimidine precursors. The compound's stability under various reaction conditions makes it particularly useful for medicinal chemistry applications. Many researchers are currently investigating its potential in developing next-generation kinase inhibitors, especially those targeting resistant mutations in cancer treatment.

From a commercial perspective, CAS 1152475-62-1 has become increasingly important in the pharmaceutical industry's supply chain. The growing interest in small molecule drug discovery has created a steady demand for this compound, with several specialty chemical suppliers now offering it in research quantities. Its applications extend beyond oncology, with potential uses in neurological disorders and inflammatory diseases being actively explored.

The physicochemical properties of 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine make it particularly suitable for drug development. The compound exhibits good solubility in common organic solvents, facilitating its use in various synthetic protocols. Its molecular weight (323.53 g/mol) and lipophilicity parameters fall within the desirable range for drug-like molecules, as outlined in Lipinski's rule of five.

Recent advances in combinatorial chemistry and high-throughput screening have further highlighted the importance of pyrrolopyrimidine derivatives like this compound. The presence of both chloro and iodo substituents allows for sequential functionalization, enabling the rapid generation of diverse compound libraries. This capability is particularly valuable in modern drug discovery programs that rely on fragment-based drug design approaches.

Quality control of 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its performance in subsequent synthetic steps, with most commercial suppliers guaranteeing purity levels ≥95%. Storage recommendations generally include protection from light and moisture at controlled room temperature.

The global market for pharmaceutical intermediates like CAS 1152475-62-1 continues to grow, driven by increasing R&D investments in the life sciences sector. Several contract research organizations (CROs) and custom synthesis providers now include this compound in their catalogs, reflecting its importance in contemporary medicinal chemistry. The pricing and availability of this material vary depending on quantity and purity requirements.

Future research directions for 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine derivatives may focus on developing more efficient synthetic routes and exploring novel biological targets. The compound's versatility suggests it will remain relevant in drug discovery efforts, particularly as the pharmaceutical industry continues to emphasize targeted therapies and personalized medicine approaches.

From an environmental and safety perspective, proper handling procedures should be followed when working with 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds should be observed, including the use of appropriate personal protective equipment and proper ventilation.

The intellectual property landscape surrounding pyrrolopyrimidine derivatives is active, with numerous patents filed for related compounds in recent years. Researchers interested in using CAS 1152475-62-1 should conduct thorough patent searches to ensure freedom to operate, particularly when developing compounds for commercial applications.

In conclusion, 2-Chloro-7-iodo-5-methyl-5H-pyrrolo[3,2-d]pyrimidine represents a valuable tool in modern medicinal chemistry. Its unique structural features and versatile reactivity profile make it an important building block for drug discovery programs targeting various diseases. As research into kinase inhibitors and targeted therapies continues to advance, this compound is likely to maintain its significance in pharmaceutical development for years to come.